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Compound of Interest

Compound Name: 4-(2-Bromoethyl)oxepine

Cat. No.: B15409360

Disclaimer: Information regarding the specific chemical compound "4-(2-Bromoethyl)oxepine”
is not readily available in the public domain. This guide therefore focuses on the isomeric
compound, 2-(2-Bromoethyl)oxepine (CAS Number: 832110-93-7), for which limited data has
been found. The information provided should be considered in this context.

This technical guide provides a summary of the available chemical properties for 2-(2-
Bromoethyl)oxepine and outlines a general synthetic methodology for substituted oxepines that
could be adapted for its preparation. This document is intended for researchers, scientists, and
professionals in the field of drug development and medicinal chemistry.

Chemical Properties of 2-(2-Bromoethyl)oxepine

Due to the limited availability of experimental data, the following table summarizes the key
computed chemical properties for 2-(2-Bromoethyl)oxepine. It is important to note that
experimentally determined values for properties such as boiling and melting points are not
currently available in the cited sources.
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Property Value Source
CAS Number 832110-93-7 [1]
Molecular Formula CsH9oBroO [1]
Molecular Weight 201.06 g/mol [1]
Exact Mass 199.98400 Da [1]
Polar Surface Area (PSA) 9.23 A2 [1]
LogP (calculated) 2.75540 [1]

Potential Synthesis of Substituted Oxepines: An
Experimental Approach

A common and established method for the synthesis of the oxepine ring system involves the
ring expansion of a corresponding 1,4-cyclohexadiene derivative. This process typically
involves a three-step sequence: epoxidation, bromination, and subsequent
dehydrohalogenation. The electronic nature of substituents on the starting cyclohexadiene can
influence the position of substitution on the resulting oxepine ring.

General Experimental Protocol:

o Epoxidation of 1,4-Cyclohexadiene: The starting 1,4-cyclohexadiene derivative is dissolved
in a suitable aprotic solvent, such as dichloromethane or chloroform. An epoxidizing agent,
for example, meta-chloroperoxybenzoic acid (m-CPBA), is added portion-wise at a controlled
temperature, typically O °C to room temperature. The reaction progress is monitored by thin-
layer chromatography (TLC). Upon completion, the reaction mixture is washed with a
reducing agent solution (e.g., sodium sulfite) and a mild base (e.g., sodium bicarbonate) to
remove excess peroxyacid and acidic byproducts, respectively. The organic layer is then
dried and the solvent removed under reduced pressure to yield the epoxide.

» Bromination of the Epoxide: The crude epoxide is dissolved in a solvent like carbon
tetrachloride. N-Bromosuccinimide (NBS) is added, along with a radical initiator such as
benzoyl peroxide or AIBN. The mixture is heated to reflux and irradiated with a light source to
facilitate the bromination. The reaction is monitored by TLC. After completion, the mixture is
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cooled, filtered to remove succinimide, and the solvent is evaporated to yield the dibromo-

epoxide derivative.

o Dehydrohalogenation to form the Oxepine Ring: The resulting dibromo-epoxide is dissolved
in a suitable solvent and treated with a strong base to induce dehydrohalogenation and
subsequent ring expansion to the oxepine. The choice of base and reaction conditions can
be critical and may require optimization. Upon completion of the reaction, the mixture is
worked up by extraction and purified by column chromatography to isolate the desired

substituted oxepine.

Biological and Pharmacological Context

The oxepine scaffold is a recurring motif in a variety of natural products and has garnered
significant interest in medicinal chemistry. Derivatives of oxepine have been reported to exhibit
a broad range of biological activities. While no specific biological data for 2-(2-
Bromoethyl)oxepine has been found, the general class of oxepines has been investigated for
various therapeutic applications.

Experimental Workflow Diagram

The following diagram illustrates the general synthetic pathway for the preparation of
substituted oxepines from 1,4-cyclohexadiene derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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